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Incidence & Clinical Presentation

The following table summarizes the incidence of peripheral neuropathy associated with momelotinib from

key clinical trials and real-world studies.

Source / Study Patient Population
Incidence of
Peripheral
Neuropathy

Severity Notes

Pooled Phase 3 Trials
(SIMPLIFY-1, SIMPLIFY-

2, MOMENTUM) [1]

JAK-inhibitor naive and
experienced patients

(N= Not specified in
excerpt)

14.8% Not specified in excerpt;
generally described as non-

cumulative and
manageable [1].

MOMGEFIN Real-World
Study [2]

Largely JAK-inhibitor
exposed (N=154)

5% Predominantly Grade 1-2
(mild to moderate) [2].

MoReLife Real-World
Study [2]

JAK-inhibitor exposed
and naive (N=60)

Reported, specific
incidence not

provided

Mainly low-grade (Grade 1-
2) [2].
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Monitoring & Assessment Methodologies

Regular monitoring is crucial for the early detection and management of neuropathy. The table below

outlines established and emerging assessment tools.

Assessment Method
Nerve Fibers
Assessed

Procedure & Application
Considerations for
Clinical Trials

Clinical Neurological
Exam [3]

Primarily large

fibers (A-beta)

Bedside assessment of

pinprick sensation (safety
pin), vibration sense (128-

Hz tuning fork), and light
touch (10-g monofilament)

[3].

Standardized scales

(e.g., UENS, TNS)
improve consistency.

Operator training is key
for reliable data [3] [4].

Nerve Conduction
Studies (NCS) /
Electromyography
(EMG) [5]

Large,

myelinated
motor and

sensory fibers

Objective measurement of

nerve signal speed and
amplitude. Helps confirm

neuropathy and differentiate
from other conditions (e.g.,

radiculopathy) [5].

Useful as a baseline and

confirmatory endpoint.
Requires specialized

equipment and personnel
[5].

Quantitative Sensory
Testing (QST) [3]

Small (A-delta,

C) and large (A-
beta) fibers

Computerized devices

quantify Vibration (VDT),
Cold (CDT), and Warm
Detection Thresholds
(WDT) [3].

Provides quantitative,

sensitive data. Portable
devices (e.g.,

NerveCheck) enable
more flexible testing [3].

Electrochemical Skin
Conductance (ESC) [3]

Small,
unmyelinated

autonomic C
fibers

(sudomotor)

Non-invasive, rapid (3-min)
test (e.g., Sudoscan)

measuring sweat gland
function, an early marker of

autonomic neuropathy [6]
[3].

Operator-independent
and quantitative. Suitable

for frequent monitoring.
Correlates with other

gold-standard tests [6]
[3].

Skin Biopsy [3] Small sensory C
fibers

Invasive procedure to
measure Intraepidermal
Nerve Fiber Density
(IENFD). Considered a gold

High sensitivity and
specificity. Invasiveness

limits repeatability for
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Assessment Method
Nerve Fibers
Assessed

Procedure & Application
Considerations for
Clinical Trials

standard for small fiber
neuropathy [3].

longitudinal monitoring
[3].

Mobile Health
(mHealth)
Applications [4]

Patient-reported
outcomes and

functional
assessment

Apps (e.g., Neuropathy
Tracker) guide patients

through self-administered
tests at home, enabling

longitudinal symptom
tracking [4].

Promising for ambulatory,
real-world data collection.

Requires clinical
validation for use as a

primary endpoint [4].

Mechanism & Investigative Pathways

The diagram below illustrates momelotinib's mechanism of action. While its JAK1/2 inhibition treats

myelofibrosis, the specific biological pathway leading to peripheral neuropathy is not yet fully defined and is

an active area of research.
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Known Therapeutic Mechanisms Observed Adverse Effect

Momelotinib

Inhibits JAK1 & JAK2 Inhibits ACVR1 Peripheral Neuropathy

Mechanism Not Fully Elucidated

Reduces Splenomegaly

Dysregulated Cytokine Signaling

Reduces Hepcidin Production

Increased Iron Availability

Improves Anemia

Click to download full resolution via product page

Management & Troubleshooting Guide

This FAQ section addresses specific issues researchers might encounter.

Q1: What is the recommended clinical response to the emergence of peripheral neuropathy in a trial

participant?

Action: Clinical management should be guided by severity. For Grade 1 (asymptomatic), continue

therapy with increased monitoring frequency. For symptomatic Grade 2, consider dose interruption
until symptoms improve to Grade 1 or lower, then resume at a reduced dose (e.g., 50 mg lower). For

severe or Grade 3 neuropathy, permanent discontinuation of momelotinib should be considered [1]
[7].

Q2: How can we ensure consistent neuropathy assessment across multiple clinical trial sites?
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Action: Implement a harmonized data framework [8].

Common Data Elements (CDEs): Define and standardize the specific data points to be
collected (e.g., "pinprick sensation score on the great toe").

Centralized Training: Provide detailed training and certification on assessment tools like the
10-g monofilament or tuning fork to ensure inter-rater reliability.

Standardized Protocols: Utilize validated clinical scales (e.g., UENS, TNS) and provide clear
protocols for all site investigators [3] [4].

Q3: Are there specific patient populations that require more intensive monitoring for neuropathy?

Consideration: While not explicitly confirmed in the context of momelotinib, patients with pre-
existing neuropathies (e.g., from diabetes or prior neurotoxic chemotherapy) may be at higher risk.

A thorough baseline neurological assessment is critical for these individuals to accurately attribute
any emerging symptoms [3] [4].
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[https://www.smolecule.com/products/b001626#momelotinib-peripheral-neuropathy-monitoring-

management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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